2-[3-(2,4-dimethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(2,4-dimethoxyphenyl)-5,6-dimethyl-2,4-dioxo-4a,7a-dihydrothieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H27N3O6S/c1-14-15(2)35-24-22(14)23(30)28(19-11-10-18(33-4)12-20(19)34-5)25(31)27(24)13-21(29)26-16-6-8-17(32-3)9-7-16/h6-12,22,24H,13H2,1-5H3,(H,26,29)
• InChI Key: IKDGGHPASHOORJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2C1C(=O)N(C(=O)N2CC(=O)NC3=CC=C(C=C3)OC)C4=C(C=C(C=C4)OC)OC)C
• Molecular Formula: C25H27N3O6S
• Molecular Weight: 497.6 g/mol

Description

2-[3-(2,4-dimethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O6S and its molecular weight is 495.55. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Compound Derivatives

Research into related compounds often focuses on the synthesis of novel heterocyclic compounds, which are a cornerstone in the development of pharmaceuticals, agrochemicals, and materials. For instance, studies on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been conducted to explore their anti-inflammatory, analgesic, and antimicrobial properties (Abu‐Hashem et al., 2020). Such research underscores the importance of diverse synthetic routes and compound derivatization in medicinal chemistry.

Radiolabeling and Imaging Applications

Another area of scientific research related to structurally complex compounds like the one involves radiolabeling for imaging purposes. Compounds designed with specific functional groups can be labeled with isotopes such as fluorine-18 for use in positron emission tomography (PET) imaging, providing valuable tools for medical diagnostics and research (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

The exploration of antimicrobial and antitumor activities is a significant application area for complex organic compounds. Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, for example, highlights the potential for discovering new antimicrobial agents (Hossan et al., 2012). Additionally, studies on the design, synthesis, and evaluation of cytotoxic activities of various heterocyclic compounds further illustrate the broad potential of such molecules in cancer research (Al-Sanea et al., 2020).